1-(4-PHENOXY-3-SULFOPHENYL)-3-HEPTADECYL-4-ISOPROPYL-2-PYRAZOLIN-5-ONE
1-(4-PHENOXY-3-SULFOPHENYL)-3-HEPTADECYL-4-ISOPROPYL-2-PYRAZOLIN-5-ONE
Brand Name:
Vulcanchem
CAS No.:
115345-38-5
VCID:
VC0040360
InChI:
InChI=1S/C35H52N2O5S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-31-34(28(2)3)35(38)37(36-31)29-25-26-32(33(27-29)43(39,40)41)42-30-22-19-18-20-23-30/h18-20,22-23,25-28,34H,4-17,21,24H2,1-3H3,(H,39,40,41)
SMILES:
CCCCCCCCCCCCCCCCCC1=NN(C(=O)C1C(C)C)C2=CC(=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)O
Molecular Formula:
C35H52N2O5S
Molecular Weight:
612.9 g/mol
1-(4-PHENOXY-3-SULFOPHENYL)-3-HEPTADECYL-4-ISOPROPYL-2-PYRAZOLIN-5-ONE
CAS No.: 115345-38-5
Main Products
VCID: VC0040360
Molecular Formula: C35H52N2O5S
Molecular Weight: 612.9 g/mol
| CAS No. | 115345-38-5 |
|---|---|
| Product Name | 1-(4-PHENOXY-3-SULFOPHENYL)-3-HEPTADECYL-4-ISOPROPYL-2-PYRAZOLIN-5-ONE |
| Molecular Formula | C35H52N2O5S |
| Molecular Weight | 612.9 g/mol |
| IUPAC Name | 5-(3-heptadecyl-5-oxo-4-propan-2-yl-4H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid |
| Standard InChI | InChI=1S/C35H52N2O5S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-31-34(28(2)3)35(38)37(36-31)29-25-26-32(33(27-29)43(39,40)41)42-30-22-19-18-20-23-30/h18-20,22-23,25-28,34H,4-17,21,24H2,1-3H3,(H,39,40,41) |
| Standard InChIKey | APZVAVHTQKZAOL-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC1=NN(C(=O)C1C(C)C)C2=CC(=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC1=NN(C(=O)C1C(C)C)C2=CC(=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)O |
| PubChem Compound | 4482357 |
| Last Modified | Nov 11 2021 |
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